Cas no 917749-57-6 (3,6,8-Trimethyl-quinoline-2-thiol)

• Product Name: 3,6,8-Trimethyl-quinoline-2-thiol
• CAS No: 917749-57-6
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 3082455
• PubChem ID: 18524196
• Update Time: 2025-05-19

3,6,8-Trimethyl-quinoline-2-thiol Chemical and Physical Properties

Names and Identifiers

• 3,6,8-Trimethyl-quinoline-2-thiol
• 917749-57-6
• 3,6,8-Trimethylquinoline-2-thiol
• AKOS000675060

• MDL： MFCD08898798
• Inchi： 1S/C12H13NS/c1-7-4-8(2)11-10(5-7)6-9(3)12(14)13-11/h4-6H,1-3H3,(H,13,14)
• InChI Key： NZPQSVBPRYDPLV-UHFFFAOYSA-N
• SMILES： S=C1C(C)=CC2C=C(C)C=C(C)C=2N1

Computed Properties

• Exact Mass: 203.07687059Da
• Monoisotopic Mass: 203.07687059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Additional information on 3,6,8-Trimethyl-quinoline-2-thiol

3,6,8-Trimethyl-quinoline-2-thiol: A Comprehensive Overview

The compound 3,6,8-Trimethyl-quinoline-2-thiol (CAS No. 917749-57-6) is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the family of quinoline derivatives, which are known for their unique structural properties and diverse applications. The presence of the thiol (-SH) group at the 2-position of the quinoline ring introduces intriguing electronic and functional characteristics, making it a subject of interest for researchers exploring novel materials and bioactive compounds.

Structure and Synthesis

The molecular structure of 3,6,8-Trimethyl-quinoline-2-thiol consists of a quinoline backbone with three methyl groups attached at the 3, 6, and 8 positions. The thiol group at the 2-position adds a layer of complexity to its reactivity and potential applications. Synthesis of this compound typically involves multi-step organic reactions, often starting from quinoline derivatives and incorporating the thiol group through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

Chemical Properties and Reactivity

3,6,8-Trimethyl-quinoline-2-thiol exhibits distinctive chemical properties due to the interplay between its aromatic quinoline ring and the thiol functional group. The thiol group is highly nucleophilic and can participate in various reactions such as thiolation, coupling, and redox processes. The methyl groups at positions 3, 6, and 8 provide steric hindrance and influence the molecule's reactivity. These properties make it a versatile building block in organic synthesis.

Recent studies have explored its reactivity under different conditions. For instance, researchers have investigated its ability to form disulfide bonds under oxidative conditions, which could be harnessed in creating cross-linked polymers or self-healing materials. Additionally, its interaction with metal ions has been studied for potential applications in coordination chemistry and catalysis.

Applications in Materials Science

The unique electronic properties of 3,6,8-Trimethyl-quinoline-2-thiol make it a promising candidate for use in advanced materials. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for applications in surface functionalization and nanotechnology. SAMs formed by this compound can enhance surface adhesion properties or serve as templates for growing nanostructures.

In the realm of electronics, this compound has shown potential as a component in organic semiconductors. Its conjugated system allows for efficient charge transport properties, which could be advantageous in thin-film transistors (TFTs) or light-emitting diodes (LEDs). Recent research has focused on optimizing its integration into device architectures to improve performance metrics such as carrier mobility and stability.

Biological Activity and Pharmaceutical Potential

Beyond materials science, 3,6,8-Trimethyl-quinoline-2-thiol has demonstrated intriguing biological activity that positions it as a potential lead compound in drug discovery. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties due to its sulfur-containing functional group. These attributes make it a candidate for developing therapeutic agents targeting chronic inflammatory diseases or oxidative stress-related conditions.

Moreover, preliminary investigations into its cytotoxicity against cancer cell lines have yielded encouraging results. The compound's ability to inhibit specific enzymes involved in cancer cell proliferation suggests its potential as an anticancer agent. Ongoing research is focused on optimizing its bioavailability and reducing off-target effects to enhance its suitability as a drug candidate.

Environmental Considerations and Sustainability

In line with growing concerns about environmental sustainability, researchers are exploring eco-friendly methods for synthesizing 3,6,8-Trimethyl-quinoline-2-thiol. Green chemistry approaches such as using biodegradable solvents or enzymatic catalysis are being investigated to minimize waste generation and energy consumption during production.

Additionally, studies are being conducted to assess the environmental fate of this compound once it enters ecosystems. Understanding its biodegradation pathways will be crucial for ensuring that its use does not pose long-term risks to aquatic or terrestrial environments.

Future Directions

The future of 3,6,8-Trimethyl-quinoline-2-thiol lies in leveraging its unique chemical properties across multiple disciplines. Collaborative efforts between chemists